Cas no 2229340-04-7 (4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole)

• Product Name: 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• CAS No: 2229340-04-7
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 5974647
• PubChem ID: 165617473
• Update Time: 2025-11-01

4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• EN300-1832070
• 2229340-04-7

• Inchi： 1S/C8H10N2/c1-3-4-5-8-6-9-10(2)7-8/h1,6-7H,4-5H2,2H3
• InChI Key： FNUJSKYWWCUONV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)CCC#C

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole

Introduction to 4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole (CAS No. 2229340-04-7)

4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole, a compound with the CAS number 2229340-04-7, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring and a butynyl substituent, making it a valuable building block for various synthetic applications.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its diverse biological activities and chemical reactivity. The presence of the butynyl group, which is an alkyne functional group, adds further versatility to the molecule. This combination of structural elements makes 4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole an attractive candidate for a wide range of applications, from drug discovery to materials science.

Recent research has highlighted the potential of 4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole in various areas. In medicinal chemistry, this compound has been explored for its potential as a scaffold for the development of new drugs. The pyrazole ring is known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The butynyl group can be readily functionalized through click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which allows for the rapid synthesis of complex molecules with diverse functionalities.

In the context of drug discovery, 4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole has been used as a starting point for the synthesis of novel compounds with potential therapeutic applications. For example, researchers have synthesized derivatives of this compound that show promising activity against various cancer cell lines. These derivatives have been designed to target specific biological pathways or receptors, thereby enhancing their therapeutic potential while minimizing side effects.

Beyond medicinal chemistry, 4-(But-3-yn-1-yl)-1-methyl-1H-pyrazole has also found applications in materials science. The alkyne functionality can be used to create conjugated systems with interesting electronic and optical properties. For instance, this compound can be incorporated into polymers or supramolecular assemblies to create materials with tunable properties for use in electronic devices or sensors.

The synthetic accessibility of 4-(But-3-yn-1-y l)-1-methyl-1H-pyrazole is another factor that contributes to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the reaction of 4-bromopyrazole with butyne in the presence of a palladium catalyst. This method provides a straightforward and scalable route to the target molecule, making it accessible for both academic and industrial applications.

In addition to its synthetic utility, 4-(But-3-y n -1 yl)-1-methyl - 1 H -pyrazol e has been studied for its physical and chemical properties. Its solubility in various solvents, thermal stability, and reactivity with different functional groups have been characterized in detail. These properties are crucial for understanding its behavior in different chemical environments and optimizing its use in various applications.

The versatility of 4-(But - 3 - y n - 1 yl ) - 1 methyl - 1 H - pyra z ole has also led to its use in combinatorial chemistry approaches. By combining this compound with other building blocks through click chemistry reactions, researchers can rapidly generate large libraries of molecules for high-throughput screening. This approach has proven valuable in identifying lead compounds for drug discovery and other applications.

In conclusion, 4-(But - 3 - y n - 1 yl ) - 1 methyl - 1 H - pyra z ole (CAS No . 2229340 - 04 - 7) is a multifaceted molecule with significant potential in various scientific fields. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, medicinal chemistry, and materials science.